Cas no 57823-65-1 (3-p-tolylbenzo[b]thiophene)

• Product Name: 3-p-tolylbenzo[b]thiophene
• CAS No: 57823-65-1
• MF: C₁₅H₁₂S
• MW: 224.320782661438
• CID: 2106287
• PubChem ID: 3710580
• Update Time: 2025-04-21

3-p-tolylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 3-p-tolylbenzo[b]thiophene
• 3-(4-methylphenyl)-1-benzothiophene
• 3-(4-methylphenyl)benzothiophene
• AKOS004113735
• 57823-65-1
• SCHEMBL7384280
• DA-21055
• HS-4867

• Inchi： 1S/C15H12S/c1-11-6-8-12(9-7-11)14-10-16-15-5-3-2-4-13(14)15/h2-10H,1H3
• InChI Key： MIOIRTCEDNSSTG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 224.066
• Monoisotopic Mass: 224.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.2Ų